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  4. 2-ethyl-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]-1,5,7,9-tetra zabicyclo[4.3.0]nona-2,5,7-tr
2-ethyl-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]-1,5,7,9-tetra zabicyclo[4.3.0]nona-2,5,7-tr 2-ethyl-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]-1,5,7,9-tetra zabicyclo[4.3.0]nona-2,5,7-tr
Brand Name: Vulcanchem
CAS No.: 168152-88-3
VCID: VC0063583
InChI: InChI=1S/C21H18N8O/c1-2-18-17(20(30)24-21-22-12-23-29(18)21)11-13-7-9-14(10-8-13)15-5-3-4-6-16(15)19-25-27-28-26-19/h3-10,12H,2,11H2,1H3,(H,22,23,24,30)(H,25,26,27,28)
SMILES: CCC1=C(C(=O)N=C2N1NC=N2)CC3=CC=C(C=C3)C4=CC=CC=C4C5=NNN=N5
Molecular Formula: C21H18N8O
Molecular Weight: 398.4 g/mol

2-ethyl-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]-1,5,7,9-tetra zabicyclo[4.3.0]nona-2,5,7-tr

CAS No.: 168152-88-3

Main Products

VCID: VC0063583

Molecular Formula: C21H18N8O

Molecular Weight: 398.4 g/mol

2-ethyl-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]-1,5,7,9-tetra zabicyclo[4.3.0]nona-2,5,7-tr - 168152-88-3

CAS No. 168152-88-3
Product Name 2-ethyl-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]-1,5,7,9-tetra zabicyclo[4.3.0]nona-2,5,7-tr
Molecular Formula C21H18N8O
Molecular Weight 398.4 g/mol
IUPAC Name 7-ethyl-6-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]-1H-[1,2,4]triazolo[1,5-a]pyrimidin-5-one
Standard InChI InChI=1S/C21H18N8O/c1-2-18-17(20(30)24-21-22-12-23-29(18)21)11-13-7-9-14(10-8-13)15-5-3-4-6-16(15)19-25-27-28-26-19/h3-10,12H,2,11H2,1H3,(H,22,23,24,30)(H,25,26,27,28)
Standard InChIKey BUXFFAWOZAKDFS-UHFFFAOYSA-N
Isomeric SMILES CCC1=C(C(=O)N=C2N1NC=N2)CC3=CC=C(C=C3)C4=CC=CC=C4C5=NNN=N5
SMILES CCC1=C(C(=O)N=C2N1NC=N2)CC3=CC=C(C=C3)C4=CC=CC=C4C5=NNN=N5
Canonical SMILES CCC1=C(C(=O)N=C2N1NC=N2)CC3=CC=C(C=C3)C4=CC=CC=C4C5=NNN=N5
PubChem Compound 3074925
Last Modified Nov 09 2021
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